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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzl)

Cat. No.: B558351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of N-tert-butoxycarbonyl-L-beta-homotyrosine(O-benzyl) (Boc-L-beta-
homotyrosine(OBzl)). This valuable amino acid derivative is a key building block in the

synthesis of modified peptides for various research and drug development applications. This

document compiles available quantitative data, outlines detailed experimental protocols for

property determination, and presents a visual representation of its application in solid-phase

peptide synthesis.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of Boc-L-beta-
homotyrosine(OBzl). While some data is readily available from commercial suppliers, specific

experimental values for properties such as solubility are not widely published.
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Property Value Source

Chemical Name
N-tert-butoxycarbonyl-L-beta-

homotyrosine(O-benzyl)
N/A

Synonyms
Boc-L-β-HomoTyr(Bzl)-OH,

Boc-β-HoTyr(OBzl)-OH
[1]

CAS Number 126825-16-9 [1][2]

Molecular Formula C₂₂H₂₇NO₅ [1][2]

Molecular Weight 385.45 g/mol [1]

Appearance White powder [2]

Purity ≥99% (HPLC) [2]

Melting Point 148-150 °C [1]

Boiling Point (Predicted) 567.7 ± 50.0 °C [1]

Density (Predicted) 1.168 ± 0.06 g/cm³ [1]

Solubility

Qualitatively described as

enhanced by the Boc

protecting group. Specific

quantitative data is not readily

available. Generally soluble in

organic solvents like DMSO

and DMF.

[2]

Storage Conditions
2-8°C, sealed in a dry

environment.
[1][2]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are based on standard laboratory practices for amino acid derivatives.

Determination of Melting Point
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Objective: To determine the temperature range over which the solid Boc-L-beta-
homotyrosine(OBzl) transitions to a liquid.

Methodology:

Sample Preparation: A small amount of the dry, powdered Boc-L-beta-homotyrosine(OBzl)
is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a rapid rate initially to approach the expected melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid has transitioned to a liquid is recorded as the

completion of melting.

The melting point is reported as a range from the onset to the completion of melting.

Characterization by Spectroscopy (¹H NMR, ¹³C NMR,
and IR)
Objective: To confirm the chemical structure and purity of Boc-L-beta-homotyrosine(OBzl)
using nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Methodology:

¹H and ¹³C NMR Spectroscopy:

Sample Preparation: Approximately 10-20 mg of the compound is dissolved in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
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Data Acquisition: The spectra are recorded on a high-field NMR spectrometer (e.g., 400

MHz or higher).

Analysis: The chemical shifts (δ), multiplicity, coupling constants (J), and integration of the

peaks in the ¹H NMR spectrum are analyzed to confirm the presence and connectivity of

all protons. The chemical shifts in the ¹³C NMR spectrum are analyzed to identify all

unique carbon atoms in the molecule.

Infrared (IR) Spectroscopy:

Sample Preparation: A small amount of the solid sample is finely ground with potassium

bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, the spectrum can

be obtained using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Analysis: The spectrum is analyzed for the presence of characteristic absorption bands

corresponding to the functional groups present in the molecule, such as the N-H stretch of

the carbamate, the C=O stretches of the carbamate and carboxylic acid, and the aromatic

C-H and C=C stretches.

Determination of Solubility
Objective: To qualitatively and quantitatively assess the solubility of Boc-L-beta-
homotyrosine(OBzl) in various solvents.

Methodology:

Solvent Selection: A range of common laboratory solvents of varying polarities should be

tested (e.g., water, methanol, ethanol, dichloromethane, ethyl acetate, dimethylformamide

(DMF), dimethyl sulfoxide (DMSO)).

Qualitative Assessment:

To a small, known amount of the compound (e.g., 1-2 mg) in a vial, a small volume (e.g.,

100 µL) of the test solvent is added.
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The mixture is vortexed or sonicated.

Visual observation is used to determine if the compound dissolves completely, partially, or

not at all.

Quantitative Assessment (if soluble):

A saturated solution is prepared by adding an excess of the compound to a known volume

of the solvent.

The mixture is agitated (e.g., by stirring or shaking) at a constant temperature for a

sufficient time to ensure equilibrium is reached.

The undissolved solid is removed by centrifugation and/or filtration.

The concentration of the dissolved compound in the supernatant/filtrate is determined

using a suitable analytical technique, such as UV-Vis spectroscopy (if the compound has a

chromophore) or by evaporating the solvent from a known volume of the solution and

weighing the residue.

Application in Peptide Synthesis
Boc-L-beta-homotyrosine(OBzl) is primarily utilized as a building block in solid-phase peptide

synthesis (SPPS). The Boc protecting group on the α-amino group is acid-labile, while the

benzyl ether protecting the phenolic hydroxyl group of the homotyrosine side chain is typically

removed under more stringent acidic conditions or by hydrogenolysis.

Workflow for Boc Solid-Phase Peptide Synthesis (SPPS)
The following diagram illustrates the general workflow for incorporating a Boc-protected amino

acid, such as Boc-L-beta-homotyrosine(OBzl), into a growing peptide chain on a solid

support.
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Caption: General workflow of Boc solid-phase peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b558351?utm_src=pdf-body-img
https://www.benchchem.com/product/b558351?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://www.benchchem.com/product/b558351#what-are-the-physicochemical-properties-of-boc-l-beta-homotyrosine-obzl
https://www.benchchem.com/product/b558351#what-are-the-physicochemical-properties-of-boc-l-beta-homotyrosine-obzl
https://www.benchchem.com/product/b558351#what-are-the-physicochemical-properties-of-boc-l-beta-homotyrosine-obzl
https://www.benchchem.com/product/b558351#what-are-the-physicochemical-properties-of-boc-l-beta-homotyrosine-obzl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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